Cas no 857398-45-9 (2-Chloro-5,6,7,8-tetrahydropteridine)

• Product Name: 2-Chloro-5,6,7,8-tetrahydropteridine
• CAS No: 857398-45-9
• MF: C₆H₇ClN₄
• MW: 170.59957909584
• CID: 2196779
• Update Time: 2023-08-07

2-Chloro-5,6,7,8-tetrahydropteridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5,6,7,8-tetrahydropteridine
• C6H7ClN4
• Y6431

• Inchi： 1S/C6H7ClN4/c7-6-10-3-4-5(11-6)9-2-1-8-4/h3,8H,1-2H2,(H,9,10,11)
• InChI Key： LWLUIZIVRIGGSZ-UHFFFAOYSA-N
• SMILES： ClC1N=CC2=C(N=1)NCCN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 143
• Topological Polar Surface Area: 49.8